Cas no 203268-53-5 (2-Hydroxy-4(1H)-pyrimidinethione)

• Product Name: 2-Hydroxy-4(1H)-pyrimidinethione
• CAS No: 203268-53-5
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 66664
• PubChem ID: 2734394
• Update Time: 2025-04-18

2-Hydroxy-4(1H)-pyrimidinethione Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4(1H)-pyrimidinethione
• 4(1H)-Pyrimidinethione, 2-hydroxy- (9CI)
• 2-Hydroxy-4-mercaptopyrimidine
• AS-54718
• TD8160
• FT-0721260
• 4(3H)-Pyrimidinethione,2-hydroxy-(9ci)
• 4-sulfanylidene-1H-pyrimidin-2-one
• CHEMBL1650608
• 591-28-6
• 4-Thiouracil, 97%
• AKOS006229660
• SB55708
• SCHEMBL26167
• Uracil, 4-thio-
• T2757
• 203268-53-5
• Benzenepropanoic acid, 2,4,6-trimethyl-.beta.-oxo-, ethyl ester
• NSC43288
• PD017120
• 3,4-Dihydro-4-thioxo-2(1H)-pyrimidinone
• 4-Thiouracil
• W-201773
• NSC-43288
• BDBM50335810
• 4-thioxo-1H-pyrimidin-2-one
• 2(1H)-pyrimidinone, 3,4-dihydro-4-thioxo-
• DTXSID50207840
• 2-Pyrimidinol, 4-mercapto- (9CI)
• 4-thioxo-3,4-dihydro-2(1H)-pyrimidinone
• AKOS015995934
• FT-0619526
• 4-thiopyrimidin-2-one
• Q20892040
• OVONXEQGWXGFJD-UHFFFAOYSA-N
• 4-mercaptopyrimidin-2-ol
• LDB
• SY050615
• MFCD00090842
• SCHEMBL10524664
• KC 135
• A832178
• 2-Hydroxypyrimidine-4(1H)-thione
• 4-sulfanylidene-1~{H}-pyrimidin-2-one
• AKOS005256998
• T-3812
• 203213-14-3
• InChI=1/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8
• 203213-13-2
• NSC 43288
• GEO-02327
• AKOS015916356
• 203213-16-5
• 2(1H)-Pyrimidinone, 6-mercapto-
• FT02605
• 4-sulfanylpyrimidin-2-ol
• 2-Pyrimidinol, 4-mercapto-
• DTXCID00130331
• DB-268942
• DB-272195
• STL554902
• DB-066140
• 2-Hydroxy-4-thiopyrimidine
• CHEBI:232485
• DB-053326
• BBL101106
• 4(3H)-Pyrimidinethione, 2-hydroxy-
• DB-271176
• 2(1H)-Pyrimidinone, 4-mercapto-
• CS-W011133
• 203213-15-4
• 627-565-1
• DB-268968

• Inchi： 1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
• InChI Key： OVONXEQGWXGFJD-UHFFFAOYSA-N
• SMILES： S=C1C=CNC(N1)=O

Computed Properties

• Exact Mass: 128.00400
• Monoisotopic Mass: 128.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 275 ºC
• Flash Point: 120 ºC
• Refractive Index: 1.677
• PSA: 81.00000
• LogP: 0.84480